2-Chloro-4-methylthiazole-5-carboxamide
Overview
Description
2-Chloro-4-methylthiazole-5-carboxamide is a chemical compound with the molecular formula C5H5ClN2OS and a molecular weight of 176.62 . It is used in the industrial grade .
Synthesis Analysis
While specific synthesis methods for 2-Chloro-4-methylthiazole-5-carboxamide were not found, thiazolylcarboxamide derivatives have been synthesized by the reaction of ethyl 2-amino-4-methylthiazole-5-carboxylate or 1-(2-amino-4-methylthiazol-5-yl)ethan-1-one with four substituted carbonyl chlorides at 0 °C .Molecular Structure Analysis
The molecular structure of 2-Chloro-4-methylthiazole-5-carboxamide involves a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms .Physical And Chemical Properties Analysis
2-Chloro-4-methylthiazole-5-carboxamide has a molecular weight of 176.62 . Further physical and chemical properties such as density, melting point, boiling point, etc., were not found in the search results.Scientific Research Applications
Antioxidant Activity
Thiazole derivatives, including 2-Chloro-4-methylthiazole-5-carboxamide, have been found to exhibit antioxidant activity . This makes them potentially useful in the treatment of diseases caused by oxidative stress, such as cardiovascular diseases, neurodegenerative diseases, and cancer.
Analgesic Activity
Thiazole compounds have been shown to possess analgesic properties . This means they could potentially be used in the development of new pain relief medications.
Anti-inflammatory Activity
Research has shown that thiazole derivatives can have anti-inflammatory effects . This could make them useful in the treatment of conditions characterized by inflammation, such as arthritis and autoimmune diseases.
Antimicrobial Activity
Thiazole compounds have been found to have antimicrobial properties . This suggests they could be used in the development of new antibiotics to combat resistant strains of bacteria.
Antifungal Activity
Thiazole derivatives have also been found to exhibit antifungal activity . This could potentially be used in the treatment of fungal infections.
Antiviral Activity
Thiazole compounds have demonstrated antiviral properties . This suggests they could be used in the development of new antiviral drugs, particularly important in the face of emerging viral diseases.
Diuretic Activity
Some thiazole compounds have been found to have diuretic effects . This could potentially be used in the treatment of conditions like hypertension and edema.
Antitumor or Cytotoxic Activity
Thiazole derivatives have been found to exhibit antitumor or cytotoxic activity . This suggests they could be used in the development of new cancer treatments.
Mechanism of Action
While the specific mechanism of action for 2-Chloro-4-methylthiazole-5-carboxamide is not available, thiazole derivatives have been found to exhibit a broad spectrum of biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
properties
IUPAC Name |
2-chloro-4-methyl-1,3-thiazole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2OS/c1-2-3(4(7)9)10-5(6)8-2/h1H3,(H2,7,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTPCBENGMWWHIV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)Cl)C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-methylthiazole-5-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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